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Compound of Interest

Compound Name: p,p-DDE-13C12

Cat. No.: B13435374

An in-depth technical guide to understanding a certificate of analysis for the isotopically labeled
internal standard, p,p'-DDE-13C12. This document is intended for researchers, analytical
scientists, and quality control professionals utilizing this standard in quantitative mass
spectrometry applications.

Certificate of Analysis Summary

This section summarizes the typical data found on a Certificate of Analysis (CoA) for p,p'-DDE-
13C12. The data is presented for a neat (solid) form of the material.

Table 1: Product and Batch Information
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Parameter Specification

p,p'-Dichlorodiphenyldichloroethylene (ring-
13C12)

Product Name

4,4'-DDE (ring-2*C12); 1,1'-

Synonyms (Dichloroethenylidene)bis[4-chloro-benzene-
BCe][1][2]

Catalog Number CIL-CLM-1627 (Example)[3]

Lot Number V1-XYZ-001

CAS Number 201612-50-2 (Labeled)[3]

Unlabeled CAS 72-55-9[3]

Format Neat Solid

Store at room temperature, protected from light
Storage ]
and moisture

ble 2: Certified Chemical and Physical :

Parameter Method Certified Value
Chemical Formula Mass Spectrometry 13C12C2HsCla
Molecular Weight Mass Spectrometry 329.94 g/mol
Appearance Visual Inspection White to off-white solid
Chemical Purity GC/MS >98.0%

Isotopic Enrichment Mass Spectrometry >99 atom % 13C

Core Applications

p,p'-DDE-13C12 serves a critical role in analytical chemistry, primarily as an internal standard for
isotope dilution mass spectrometry (IDMS) assays. Its use improves the accuracy and

precision of quantitative methods for detecting its unlabeled counterpart, p,p’-DDE, a persistent
environmental pollutant and metabolite of DDT. The labeled standard is added to samples at a
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known concentration, allowing for correction of analyte loss during sample preparation and
instrumental analysis.

Experimental Protocols

The certified values presented in the CoA are derived from rigorous analytical testing. The
following are detailed methodologies representative of those used for product certification.

Protocol: Chemical Purity Determination by GC/MS

This method quantifies the purity of the p,p'-DDE-13C12 standard by separating it from any
potential organic impurities.

o Standard Preparation: A stock solution of the p,p'-DDE-13C12 lot is prepared gravimetrically in
a high-purity solvent (e.g., isooctane or dichloromethane) to a concentration of approximately
100 pg/mL.

e Instrumentation: A high-resolution gas chromatograph coupled to a mass spectrometer
(GC/MS) is used.

o GC Column: 30 m x 0.25 mm ID, 0.25 pm film thickness, 5% phenyl-methylpolysiloxane
phase (or equivalent).

o Inlet: Split/splitless injector, operated in splitless mode at 250°C.
o Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

o Oven Program: Initial temperature of 80°C, hold for 1 min, ramp to 300°C at 15°C/min,
hold for 5 min.

o MS Detector: Electron lonization (El) at 70 eV.
o Acquisition Mode: Full scan from m/z 50-500.
e Analysis: 1 pL of the standard solution is injected into the GC/MS system.

o Data Processing: The resulting chromatogram is analyzed. Purity is calculated as the area of
the primary p,p'-DDE-*3C12 peak divided by the total area of all integrated peaks, expressed
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as a percentage.

Protocol: Isotopic Enrichment Verification by Mass
Spectrometry

This protocol confirms the percentage of 13C atoms in the molecule, ensuring its suitability as
an isotopic standard.

o Sample Preparation: A dilute solution (e.g., 1-10 ug/mL) of the standard is prepared in a
suitable solvent.

 Instrumentation: A high-resolution mass spectrometer (e.g., GC/Q-TOF or LC-Orbitrap) is
used to achieve clear separation of isotopologues.

o Data Acquisition: The instrument is tuned and calibrated according to manufacturer
specifications. The sample is introduced, and mass spectra are acquired with high resolving
power (>10,000 FWHM) centered on the molecular ion cluster of p,p'-DDE-3Ci2.

o Data Analysis and Calculation:

o The ion intensities for the molecular ions corresponding to the fully labeled compound
(*3C12) and those containing fewer 13C atoms (e.g., 13C11, 13C10) are measured.

o The observed isotopic distribution is corrected for the natural abundance of other isotopes
(e.g., 3’Cl, 2H).

o The atom percent enrichment is calculated based on the relative intensities of the
isotopologue peaks. This calculation determines the mole fraction of the specific isotope
expressed as a percentage.

Visualizations

The following diagrams illustrate the chemical structure, certification logic, and an experimental
workflow.
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p,p'-DDE-13C12 Structure

/I_E\

13C6H4Cl Ring 13C6H4Cl Ring

Click to download full resolution via product page

Caption: Chemical structure of p,p'-DDE with 13Ci2 labeling on the aromatic rings.

Certificate of Analysis Certification Workflow

Raw Labeled Material

Chemical Purity Test Identity Confirmation Isotopic Enrichment

(GCIMS) (*H-NMR, MS) (High-Res MS)

Chemical Purity >298% Structure Confirmed Isotopic Enrichment 299%

Final Certificate of Analysis
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Caption: Logical workflow for the certification of p,p'-DDE-3Ca.2.

Click to download full resolution via product page

Experimental Workflow: GC/MS Purity Analysis

Prepare 100 pg/mL
Standard in Solvent

Inject 1 pL into GC/MS

:

Separate Analytes
on GC Column

'

Detect by Mass Spectrometry
(Full Scan Mode)

'

Integrate Peak Areas
in Chromatogram

Calculate Purity:
(Area_main / Area_total) * 100

Report Final Purity Value

Click to download full resolution via product page
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Caption: Step-by-step workflow for chemical purity analysis via GC/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichloroethylene] - Cambridge Isotope Laboratories, CLM-1627-5 [isotope.com]

To cite this document: BenchChem. [understanding p,p'-DDE-13C12 certificate of analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13435374#understanding-p-p-dde-13c12-certificate-
of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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